Cas no 25465-49-0 (1,2,3-Benzotriazin-4(3H)-one,3-(2-propen-1-yl)-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one,3-(2-propen-1-yl)-
• CAS No: 25465-49-0
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 272813
• PubChem ID: 322319
• Update Time: 2025-04-19

1,2,3-Benzotriazin-4(3H)-one,3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one,3-(2-propen-1-yl)-
• 3-prop-2-enyl-1,2,3-benzotriazin-4-one
• 3-Allyl-1,2,3-benzotriazin-4(3H)-one
• 3-Allyl-3H-benzo[d][1,2,3]triazin-4-on
• 3-allyl-3H-benzo[d][1,2,3]triazin-4-one
• AC1L866Z
• AG-E-78032
• CTK4F5847
• N3-allylbenzotriazinone
• NSC279261
• 1,2,3-Benzotriazin-4(3H)-one, 3-(2-propenyl)-
• DTXSID60948358
• Z215080574
• NSC 279261
• 1,2,3-BENZOTRIAZIN-4(3H)-ONE, 3-ALLYL-
• 1,2,3-BENZOTRIAZIN-4(3H)-ONE, 3-(2-PROPEN-1-YL)-
• AKOS033773873
• 9570A3XRI4
• 3-allyl-1,2,3-benzotriazin-4-one
• UNII-9570A3XRI4
• 3-(2-PROPEN-1-YL)-1,2,3-BENZOTRIAZIN-4(3H)-ONE
• 3-(Prop-2-en-1-yl)-1,2,3-benzotriazin-4(3H)-one
• NSC-279261
• 25465-49-0

• Inchi： 1S/C10H9N3O/c1-2-7-13-10(14)8-5-3-4-6-9(8)11-12-13/h2-6H,1,7H2
• InChI Key： QJYQHRIUEOFHMV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=NN1CC=C

Computed Properties

• Exact Mass: 187.07467
• Monoisotopic Mass: 187.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 307°C at 760 mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.626
• PSA: 45.03
• LogP: 0.97750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines